2-[(2,2-dimethylpropanoyl)amino]-N-(2-furylmethyl)benzamide

• IUPAC Name: 2-(2,2-dimethylpropanoylamino)-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C17H20N2O3/c1-17(2,3)16(21)19-14-9-5-4-8-13(14)15(20)18-11-12-7-6-10-22-12/h4-10H,11H2,1-3H3,(H,18,20)(H,19,21)
• InChI Key: IYWHLZPLDMWXQG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC=CC=C1C(=O)NCC2=CC=CO2
• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol

Description

2-[(2,2-dimethylpropanoyl)amino]-N-(2-furylmethyl)benzamide, also known as DBIBB, is a synthetic compound that belongs to the class of benzamide derivatives. It has been extensively studied for its potential use in various scientific research applications, particularly in the field of neuroscience.

Mechanism of Action

2-[(2,2-dimethylpropanoyl)amino]-N-(2-furylmethyl)benzamide acts as a competitive inhibitor of VMAT2, binding to the active site of the protein and preventing the uptake and storage of monoamine neurotransmitters in synaptic vesicles. This results in a decrease in the release of these neurotransmitters into the synaptic cleft, leading to a reduction in neurotransmission. The exact mechanism of 2-[(2,2-dimethylpropanoyl)amino]-N-(2-furylmethyl)benzamide's action on VMAT2 is still under investigation, but it is believed to involve the formation of a reversible covalent bond between the inhibitor and the protein.
Biochemical and Physiological Effects
2-[(2,2-dimethylpropanoyl)amino]-N-(2-furylmethyl)benzamide has been shown to have a number of biochemical and physiological effects, particularly on the levels of monoamine neurotransmitters in the brain. In vitro studies have demonstrated that 2-[(2,2-dimethylpropanoyl)amino]-N-(2-furylmethyl)benzamide can reduce dopamine and serotonin release in a dose-dependent manner, while in vivo studies have shown that it can decrease the levels of these neurotransmitters in various brain regions. 2-[(2,2-dimethylpropanoyl)amino]-N-(2-furylmethyl)benzamide has also been shown to have potential neuroprotective effects, particularly in the context of Parkinson's disease, where it has been found to reduce the toxicity of the Parkinsonian neurotoxin MPTP.

Advantages and Limitations for Lab Experiments

2-[(2,2-dimethylpropanoyl)amino]-N-(2-furylmethyl)benzamide has a number of advantages for use in lab experiments, particularly in the study of VMAT2 function and regulation. It is a potent and selective inhibitor of VMAT2, with minimal off-target effects on other monoamine transporters. It is also relatively stable and can be easily synthesized in large quantities. However, there are also some limitations to its use, particularly in the context of in vivo studies. 2-[(2,2-dimethylpropanoyl)amino]-N-(2-furylmethyl)benzamide has poor bioavailability and does not cross the blood-brain barrier easily, which limits its usefulness in studies of central nervous system function.

Future Directions

There are a number of future directions for research on 2-[(2,2-dimethylpropanoyl)amino]-N-(2-furylmethyl)benzamide and its potential applications. One area of research is the development of more potent and selective VMAT2 inhibitors, which could have potential therapeutic applications in the treatment of various neurological disorders. Another area of research is the investigation of the role of VMAT2 in various physiological and pathological processes, such as drug addiction, depression, and anxiety. Finally, there is also potential for the development of new imaging agents based on 2-[(2,2-dimethylpropanoyl)amino]-N-(2-furylmethyl)benzamide and other VMAT2 inhibitors, which could be used to visualize and quantify VMAT2 function in vivo.

Synthesis Methods

2-[(2,2-dimethylpropanoyl)amino]-N-(2-furylmethyl)benzamide can be synthesized using a multi-step process that involves the reaction of 2-furylmethylamine with 2,2-dimethylpropanoyl chloride to form 2-(2,2-dimethylpropanoylamino)-N-(2-furylmethyl)acetamide. This intermediate is then reacted with 4-nitrobenzoyl chloride to form 2-[(2,2-dimethylpropanoyl)amino]-N-(2-furylmethyl)-4-nitrobenzamide, which is subsequently reduced to 2-[(2,2-dimethylpropanoyl)amino]-N-(2-furylmethyl)benzamide using a reducing agent such as palladium on carbon.

Scientific Research Applications

2-[(2,2-dimethylpropanoyl)amino]-N-(2-furylmethyl)benzamide has been shown to have potential applications in various scientific research fields, particularly in the study of the central nervous system. It has been found to be a potent and selective inhibitor of the vesicular monoamine transporter 2 (VMAT2), a protein that plays a critical role in the packaging and release of monoamine neurotransmitters such as dopamine, norepinephrine, and serotonin. 2-[(2,2-dimethylpropanoyl)amino]-N-(2-furylmethyl)benzamide has been used extensively in the study of VMAT2 function and regulation, as well as its potential role in various neurological disorders such as Parkinson's disease and schizophrenia.